4-Cyclopropoxy-6-iodopicolinaldehyde

• Molecular Formula: C9H8INO2
• Molecular Weight: 289.07 g/mol
• IUPAC Name: 4-cyclopropyloxy-6-iodopyridine-2-carbaldehyde
• InChI: InChI=1S/C9H8INO2/c10-9-4-8(13-7-1-2-7)3-6(5-12)11-9/h3-5,7H,1-2H2
• InChI Key: BSWVGHOZSGKXOK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC(=C2)I)C=O

Description

4-Cyclopropoxy-6-iodopicolinaldehyde is a substituted pyridine derivative characterized by a cyclopropoxy group (-O-C3H5) at the 4-position, an iodine atom at the 6-position, and an aldehyde functional group (-CHO) at the 2-position of the pyridine ring.

Preparation Methods

The synthesis of 4-Cyclopropoxy-6-iodopicolinaldehyde typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-cyclopropoxypyridine and iodine.

Reaction Conditions: The reaction involves the iodination of 4-cyclopropoxypyridine using iodine and a suitable oxidizing agent under controlled conditions.

Purification: The crude product is purified using techniques such as column chromatography to obtain the desired compound with high purity.

Industrial production methods for this compound may involve scaling up the laboratory synthesis process, optimizing reaction conditions, and using continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

4-Cyclopropoxy-6-iodopicolinaldehyde undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other functional groups using reagents such as organometallic compounds or nucleophiles.

Oxidation and Reduction: The aldehyde group can undergo oxidation to form carboxylic acids or reduction to form alcohols.

Cyclization Reactions: The compound can participate in cyclization reactions to form heterocyclic compounds.

Common reagents used in these reactions include palladium catalysts for cross-coupling reactions, oxidizing agents like potassium permanganate for oxidation, and reducing agents like sodium borohydride for reduction. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-Cyclopropoxy-6-iodopicolinaldehyde has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in the development of bioactive molecules and pharmaceuticals.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-6-iodopicolinaldehyde involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its functional groups, which can participate in various chemical reactions. For example, the aldehyde group can form covalent bonds with nucleophiles, while the iodine atom can undergo substitution reactions .

Comparison with Similar Compounds

Structural and Functional Group Comparison

Compound Name	CAS Number	Molecular Formula	Key Substituents	Functional Groups
4-Cyclopropoxy-6-iodopicolinaldehyde	Not provided	C10H9INO2	Cyclopropoxy, Iodo	Aldehyde
2-Chloro-6-methylpyrimidine-4-carboxylic acid	89581-58-8	C6H5ClN2O2	Chloro, Methyl	Carboxylic Acid
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone	946386-88-5	C16H18N4	Cyclohexyl	Hydrazone
6-Chloro-Isoquinoline	62882-02-4	C9H6ClN	Chloro	Heterocyclic amine
6-Chloro-4-hydroxypyrimidine	4765-77-9	C4H3ClN2O	Chloro, Hydroxy	Hydroxypyrimidine

Key Differences and Implications

Substituent Effects :

• Iodo vs. Chloro : The iodine atom in the target compound is larger and more polarizable than chlorine, enhancing its reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura). Chloro derivatives (e.g., ) are less reactive in such reactions but may offer better stability .
• Cyclopropoxy : This strained ether group introduces unique steric and electronic effects compared to substituents like methyl () or cyclohexyl (). Strain energy may increase reactivity in ring-opening or substitution reactions.

Functional Group Reactivity: Aldehyde (-CHO): The aldehyde group in the target compound is highly reactive toward nucleophiles (e.g., Grignard reagents or hydrazines), making it a versatile synthetic intermediate. In contrast, carboxylic acids () and hydroxypyrimidines () are less reactive but more stable under acidic or basic conditions . Hydrazone (): The hydrazone group in 3-cyclohexylindeno[3,2-c]pyrazol-4-hydrazone enables conjugation and chelation properties, which are absent in the aldehyde-containing target compound .

Heterocyclic Core: The pyridine backbone of the target compound differs from pyrimidine (), isoquinoline (), and pyrazole () systems. Pyridine’s electron-deficient nature enhances electrophilic substitution at specific positions, whereas pyrimidines and isoquinolines are prevalent in drug design due to their hydrogen-bonding capabilities .